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Compound of Interest

Compound Name: (Z)-1-Chlorobut-2-ene

Cat. No.: B1234357 Get Quote

An In-depth Technical Guide to the Safety Data Sheet and Handling of (Z)-1-Chlorobut-2-ene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and properties of (Z)-1-
Chlorobut-2-ene, a reactive chemical intermediate used in various synthetic applications. The

information presented is intended for use by trained professionals in a laboratory or industrial

setting.

Chemical Identification and Physical Properties
(Z)-1-Chlorobut-2-ene, also known as cis-1-chloro-2-butene or cis-crotyl chloride, is the cis

isomer of 1-chlorobut-2-ene. It is a colorless liquid and is known to be an eye and respiratory

tract irritant.[1]

Table 1: Chemical Identifiers for (Z)-1-Chlorobut-2-ene
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Identifier Value

CAS Number 4628-21-1[2][3][4]

Molecular Formula C4H7Cl[2][4][5]

Molecular Weight 90.55 g/mol [2][5]

IUPAC Name (Z)-1-chlorobut-2-ene[5]

Synonyms
cis-1-Chloro-2-butene, (Z)-Crotyl chloride,

(2Z)-1-chloro-2-butene[5]

InChI
InChI=1S/C4H7Cl/c1-2-3-4-5/h2-

3H,4H2,1H3/b3-2-[5]

InChIKey YTKRILODNOEEPX-IHWYPQMZSA-N[5]

Canonical SMILES C/C=C\CCl[5]

Table 2: Physical and Chemical Properties of (Z)-1-Chlorobut-2-ene

Property Value

Melting Point -96°C (estimate)[3][4]

Boiling Point 69.71°C (estimate)[4]

Density 0.9366 g/cm³

Vapor Pressure 80.6 mmHg at 25°C[3]

Refractive Index 1.4365[3]

Flash Point 105.4°C[3]

XLogP3 1.7[3]

Safety and Hazard Information
While a specific safety data sheet for (Z)-1-Chlorobut-2-ene is not readily available, data for

the isomeric mixture of 1-chlorobut-2-ene provides critical safety information. The compound is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.guidechem.com/encyclopedia/z-1-chlorobut-2-ene-dic118606.html
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0878438_en.htm
https://www.guidechem.com/encyclopedia/z-1-chlorobut-2-ene-dic118606.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0878438_en.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://www.guidechem.com/encyclopedia/z-1-chlorobut-2-ene-dic118606.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://www.benchchem.com/product/b1234357?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0878438_en.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0878438_en.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1234357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


classified as a highly flammable liquid and vapor, causes severe skin burns and eye damage,

and may cause respiratory irritation. It is also harmful if swallowed.[6]

Table 3: GHS Hazard Classification (for isomeric mixture)

Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapour[6]

Acute toxicity, oral 4 H302: Harmful if swallowed[6]

Skin corrosion/irritation 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Note: The GHS classification is for the (E)-isomer or a mixture and should be considered

relevant for the (Z)-isomer in the absence of specific data.

Precautionary Statements:
Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep

container tightly closed. Ground/bond container and receiving equipment. Use explosion-

proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take

precautionary measures against static discharge. Avoid breathing mist or vapors. Wash skin

thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective

gloves/protective clothing/eye protection/face protection.

Response: If swallowed, rinse mouth. Do NOT induce vomiting. If on skin (or hair), take off

immediately all contaminated clothing. Rinse skin with water/shower. If inhaled, remove

person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER

or doctor.

Storage: Store in a well-ventilated place. Keep cool. Store locked up.
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Disposal: Dispose of contents/container to an approved waste disposal plant.

Handling and Personal Protective Equipment (PPE)
Safe handling of (Z)-1-Chlorobut-2-ene requires stringent safety measures in a well-ventilated

area, preferably a chemical fume hood.

Engineering Controls:
Use explosion-proof equipment and ensure adequate ventilation.[6]

Take precautionary measures against static discharge.[6]

Personal Protective Equipment (PPE):
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact. Immediately change contaminated clothing.

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator is required.

The following diagram illustrates a general workflow for safely handling (Z)-1-Chlorobut-2-ene
in a research setting.
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Caption: A generalized workflow for the safe handling of (Z)-1-Chlorobut-2-ene.
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Reactivity and Stability
(Z)-1-Chlorobut-2-ene is a reactive compound due to the presence of an allylic chlorine, which

is a good leaving group in nucleophilic substitution reactions.[7] The Z (cis) geometry can

sterically hinder reactions that require a planar transition state.[7] The product is chemically

stable under standard ambient conditions (room temperature). Vapors may form an explosive

mixture with air.

Experimental Protocols
Synthesis of (Z)-1-Chlorobut-2-ene
(Z)-1-Chlorobut-2-ene is typically produced along with its (E)-isomer and 3-chloro-1-butene via

the hydrochlorination of 1,3-butadiene.[7] The formation of the (Z)-isomer is favored under

conditions of kinetic control.[7]

Reaction: HCl + CH2=CH-CH=CH2 → ClCH2-CH=CH-CH3 + CH2=CH-CHCl-CH3

Key Parameters for Favoring (Z)-Isomer:[7]

Low Reaction Temperatures (55-65°C): Minimizes carbocation rearrangement and thermal

randomization.[7]

Polar Solvents (e.g., acetic acid): Stabilize the ionic intermediates and favor syn-addition.[7]

Catalyst (Cuprous Chloride, CuCl): Coordinates the chloride ion and directs stereoselective

attack.[7]

The following diagram outlines the synthesis pathway.
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Caption: Synthesis of (Z)-1-Chlorobut-2-ene from 1,3-butadiene and HCl.

Toxicological Information
Specific toxicological data for (Z)-1-Chlorobut-2-ene is limited. The available data is for the

isomeric mixture of 1-chlorobut-2-butene.

Table 4: Acute Toxicity Data (for isomeric mixture)

Route of Exposure Species Value

Inhalation (LC50) Rat 16,300 mg/m³/4hr[1]

Skin Corrosion/Irritation: Causes severe skin burns.
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Serious Eye Damage/Irritation: Causes serious eye damage.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

First Aid Measures
General Advice: First aiders should protect themselves. Show the safety data sheet to the

doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards Arising from the Chemical: Highly flammable. Vapors can travel to a source

of ignition and flash back. Containers may explode when heated.

Hazardous Combustion Products: Carbon oxides, Hydrogen chloride gas.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to

safe areas. Beware of vapors accumulating to form explosive concentrations.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Contain spillage, and then collect with non-combustible absorbent

material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for

disposal according to local/national regulations.

Storage and Disposal
Storage: Keep container tightly closed in a dry and well-ventilated place. Containers which

are opened must be carefully resealed and kept upright to prevent leakage. Keep away from

heat and sources of ignition.

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.

This technical guide is intended to provide comprehensive safety and handling information for

(Z)-1-Chlorobut-2-ene. It is imperative that all users of this chemical are thoroughly trained in

its safe handling and are aware of the associated hazards. Always refer to the most current

safety data sheet provided by the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1234357?utm_src=pdf-custom-synthesis
https://haz-map.com/Agents/19344
https://www.guidechem.com/encyclopedia/z-1-chlorobut-2-ene-dic118606.html
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0878438_en.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butene_-1-chloro-_-_2Z
https://www.tcichemicals.com/BE/en/sds/C1686_EU_6N.pdf
https://www.benchchem.com/product/b1234357
https://www.benchchem.com/product/b1234357#safety-data-sheet-and-handling-of-z-1-chlorobut-2-ene
https://www.benchchem.com/product/b1234357#safety-data-sheet-and-handling-of-z-1-chlorobut-2-ene
https://www.benchchem.com/product/b1234357#safety-data-sheet-and-handling-of-z-1-chlorobut-2-ene
https://www.benchchem.com/product/b1234357#safety-data-sheet-and-handling-of-z-1-chlorobut-2-ene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1234357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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